Cas no 2248361-60-4 (Tert-butyl 2-amino-3-nitrobenzoate)

• Product Name: Tert-butyl 2-amino-3-nitrobenzoate
• CAS No: 2248361-60-4
• MF: C₁₁H₁₄N₂O₄
• MW: 238.239862918854
• CID: 5945355
• PubChem ID: 137940927
• Update Time: 2025-05-25

Tert-butyl 2-amino-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-amino-3-nitrobenzoate
• EN300-6508406
• 2248361-60-4
• Tert-butyl 2-amino-3-nitrobenzoate

• Inchi： 1S/C11H14N2O4/c1-11(2,3)17-10(14)7-5-4-6-8(9(7)12)13(15)16/h4-6H,12H2,1-3H3
• InChI Key： IBRJQQVPNNIFFO-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=C(C=1N)[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 238.09535693g/mol
• Monoisotopic Mass: 238.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 98.1Ų

Additional information on Tert-butyl 2-amino-3-nitrobenzoate

Tert-butyl 2-amino-3-nitrobenzoate: A Comprehensive Overview

The compound Tert-butyl 2-amino-3-nitrobenzoate, with the CAS number 2248361-60-4, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a benzoate ester group attached to a tert-butyl moiety, with an amino group at position 2 and a nitro group at position 3 on the benzene ring. These functional groups contribute to its versatile chemical behavior and reactivity.

Recent studies have highlighted the importance of Tert-butyl 2-amino-3-nitrobenzoate in the context of medicinal chemistry. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those with potential anti-inflammatory and antioxidant properties. The nitro group, being an electron-withdrawing substituent, plays a crucial role in modulating the electronic environment of the benzene ring, which can influence the compound's reactivity and biological activity.

The synthesis of Tert-butyl 2-amino-3-nitrobenzoate involves a multi-step process that typically begins with the nitration of an amino-substituted benzoic acid derivative. The introduction of the tert-butyl ester group is achieved through esterification reactions, often utilizing tert-butanol as the alcohol component. This process ensures the stability of the ester group, which is essential for maintaining the compound's integrity during subsequent reactions.

In terms of applications, Tert-butyl 2-amino-3-nitrobenzoate has been investigated for its potential use in pharmaceuticals. Its structure allows for further functionalization, enabling chemists to explore its utility as a building block for more complex molecules. For instance, researchers have examined its ability to act as a scaffold for developing drugs targeting specific biological pathways, such as those involved in inflammation or oxidative stress.

The pharmacological evaluation of Tert-butyl 2-amino-3-nitrobenzoate has revealed promising results in preclinical studies. In vitro assays have demonstrated its ability to inhibit certain enzymes associated with inflammatory responses, suggesting potential anti-inflammatory properties. Additionally, its antioxidant activity has been assessed through various assays, highlighting its capacity to scavenge free radicals and protect cells from oxidative damage.

From a structural standpoint, the tert-butyl group contributes to the compound's lipophilicity, which can enhance its bioavailability when administered orally. This characteristic makes it an attractive candidate for drug delivery systems that require efficient absorption and distribution within the body. Furthermore, the amino group at position 2 provides opportunities for further chemical modifications, such as amidation or alkylation, which can tailor the compound's properties for specific therapeutic applications.

Recent advancements in computational chemistry have also shed light on the electronic properties of Tert-butyl 2-amino-3-nitrobenzoate. Quantum mechanical calculations have revealed insights into its molecular orbitals and reactivity patterns, which are critical for understanding its interactions with biological targets. These studies have provided valuable information for designing analogs with improved pharmacokinetic profiles and enhanced therapeutic efficacy.

In conclusion, Tert-butyl 2-amino-3-nitrobenzoate represents a valuable molecule in contemporary organic chemistry and pharmacology. Its unique structure, combined with recent research findings, underscores its potential as a key player in drug discovery and development. As ongoing studies continue to unravel its full spectrum of applications, this compound is poised to make significant contributions to advancing medical science.